Cas no 868369-26-0 (N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide)

• Product Name: N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide
• CAS No: 868369-26-0
• MF: C₁₈H₁₆Cl₂N₂O₄S
• MW: 427.301641464233
• CID: 5811348
• PubChem ID: 2150846
• Update Time: 2025-07-09

N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4,6-dichloro-3-methyl-2(3H)-benzothiazolylidene)-3,4,5-trimethoxy-
• AKOS024610920
• N-[(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-3,4,5-trimethoxybenzamide
• (Z)-N-(4,6-dichloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-3,4,5-trimethoxybenzamide
• N-(4,6-dichloro-3-methyl-1,3-benzothiazol-2-ylidene)-3,4,5-trimethoxybenzamide
• F1814-0333
• 868369-26-0
• N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide

• Inchi： 1S/C18H16Cl2N2O4S/c1-22-15-11(20)7-10(19)8-14(15)27-18(22)21-17(23)9-5-12(24-2)16(26-4)13(6-9)25-3/h5-8H,1-4H3
• InChI Key： NRVRTFAFGXBBAL-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(Cl)C=C(Cl)C=C2S1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 426.0207836g/mol
• Monoisotopic Mass: 426.0207836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 85.7Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 585.0±60.0 °C(Predicted)
• pka: -3.01±0.20(Predicted)

Additional information on N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide

CAS No 868369-26-0: N-(2Z)-4,6-Dichloro-3-Methyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-3,4,5-Trimethoxybenzamide

The compound with CAS No 868369-26-0, known as N-(2Z)-4,6-dichloro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-3,4,5-trimethoxybenzamide, is a highly specialized organic compound with a complex structure. This compound belongs to the class of benzothiazoles and features a unique combination of functional groups that contribute to its distinct chemical properties. The presence of chlorine atoms at positions 4 and 6 on the benzothiazole ring introduces significant electronic effects, while the methyl group at position 3 adds steric bulk. The trimethoxy substitution on the benzamide moiety further enhances the compound's reactivity and solubility characteristics.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in biochemical assays due to its ability to interact with specific enzymes. The benzothiazole core is known for its versatility in forming hydrogen bonds and π–π interactions, making it an attractive scaffold for drug design. Additionally, the trimethoxybenzamide group has been shown to improve the compound's stability under physiological conditions.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the benzothiazole ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution. The stereochemistry at position 2 of the benzothiazole ring is critical and is carefully controlled during the synthesis to ensure the desired (Z) configuration.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the visible region due to conjugation within the benzothiazole and benzamide moieties. These spectral properties make it a candidate for use in optoelectronic materials, where chromophores with tailored absorption characteristics are highly sought after.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy. Quantum mechanical calculations have revealed that the compound's highest occupied molecular orbital (HOMO) and lowest unoccupied molecular orbital (LUMO) energies are well-suited for applications in photovoltaic devices. Furthermore, molecular dynamics simulations have provided insights into its behavior in different solvents and under varying temperatures.

The biological activity of this compound has also been a focus of recent investigations. In vitro studies have demonstrated its potential as an inhibitor of certain kinases involved in cellular signaling pathways. The combination of its structural features—namely the electron-withdrawing chlorine atoms and electron-donating methoxy groups—creates a balance that enhances its binding affinity to target proteins.

In conclusion, CAS No 868369-26-0 represents a promising compound with diverse potential applications across multiple fields. Its unique structure and chemical properties make it a valuable tool for researchers in drug discovery, materials science, and biochemical research. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to play an increasingly important role in both academic and industrial settings.